BE“GH@ Methodological & Application

Check Availability & Pricing

Co-immunoprecipitation of PSD-95 and NMDA
Receptors: Application Notes and Protocols

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the co-
immunoprecipitation (Co-IP) of Postsynaptic Density Protein-95 (PSD-95) and N-methyl-D-
aspartate (NMDA) receptors. This interaction is crucial for the clustering and stabilization of
NMDA receptors at the synapse and plays a vital role in synaptic plasticity, learning, and
memory.[1] Understanding the dynamics of this protein complex is of significant interest in
neuroscience research and for the development of therapeutics targeting neurological
disorders.

Data Presentation

The following tables summarize quantitative data regarding the interaction between PSD-95
and NMDA receptors, compiled from various studies. These values can serve as a reference
for expected outcomes in Co-IP and other protein-protein interaction assays.

Table 1: Co-immunoprecipitation Efficiencies
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Percentage of

. ] ] Prey Co- Tissuel/Cell
Bait Protein Prey Protein . . Reference
immunoprecipi  Type
tated
Adult Rat
NR2A PSD-95 3.8+0.3% , [1]
Hippocampus
Adult Rat
NR2B PSD-95 2.3+0.4% _ [1]
Hippocampus
Adult Rat
PSD-95 NR2A 29+0.3% _ [1]
Hippocampus
Adult Rat
PSD-95 NR2B 1.9+0.4% ] [1]
Hippocampus
Table 2: Functional Effects of PSD-95 on NMDA Receptors
. Fold Change Experimental
Parameter Condition ] Reference
with PSD-95 System
Co-expression
[3H]MK-801 _ _
o with NR1- ~3-fold increase HEK 293 Cells
Binding (Bmax)
la/NR2A
NMDA Receptor Co-expression
o 1.75 + 0.07-fold
Surface with wild-type ] HEK 293 Cells
increase
Expression NMDARs
Total NMDA )
Co-expression
Receptor ) i 1.31 £ 0.09-fold
) with wild-type ) HEK 293 Cells
Expression (NR1 increase
_ NMDARs
subunit)
Enhancement of )
~5-fold increase
EC50 for L- [3H]MK-801
o (decreased HEK 293 Cells
glutamate binding to NR1- o
sensitivity)
1a/NR2A
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Signaling Pathway

The interaction between PSD-95 and the NMDA receptor is a cornerstone of excitatory
synapse function. PSD-95, through its PDZ domains, binds to the C-terminal tails of NMDA
receptor subunits, primarily NR2A and NR2B. This interaction anchors the receptors at the
postsynaptic density and couples them to various downstream signaling molecules, influencing
synaptic strength and plasticity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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